Cas no 16275-31-3 (1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-)

1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy- structure

16275-31-3 structure

Product Name:1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-

CAS No:16275-31-3

MF:C₂₃H₃₀O₃

MW:354.482507228851

CID:235155

PubChem ID:266146

Update Time:2025-04-19

1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

- 1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-
- 3-(7-cyclohexylheptyl)-4-hydroxynaphthalene-1,2-dione
- AC1L6FI9
- AG-K-31543
- AR-1E7230
- CHEMBL103629
- CTK4D1333
- NSC103335
- 16275-31-3
- DTXSID40295610
- NSC-103335
- Inchi： 1S/C23H30O3/c24-21-18-14-9-10-15-19(18)22(25)23(26)20(21)16-8-3-1-2-5-11-17-12-6-4-7-13-17/h9-10,14-15,17,24H,1-8,11-13,16H2
- InChI Key： ZBTRLKRXGYNHGP-UHFFFAOYSA-N
- SMILES： OC1C2C=CC=CC=2C(C(C=1CCCCCCCC1CCCCC1)=O)=O

Computed Properties

Exact Mass: 354.2196
Monoisotopic Mass: 354.219
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 8
Complexity: 528
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.1
Topological Polar Surface Area: 54.4Å²

Experimental Properties

Density: 1.114
Boiling Point: 508.3°Cat760mmHg
Flash Point: 275.3°C
Refractive Index: 1.558
PSA: 54.37
LogP: 6.18870

1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy- Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

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